Cas no 292080-51-4 (1-propylpiperidine-4-carboxamide)

• Product Name: 1-propylpiperidine-4-carboxamide
• CAS No: 292080-51-4
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5095014
• Update Time: 2026-03-02

1-propylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 1-propyl-
• 1-propylpiperidine-4-carboxamide

• Inchi： 1S/C9H18N2O/c1-2-5-11-6-3-8(4-7-11)9(10)12/h8H,2-7H2,1H3,(H2,10,12)
• InChI Key： DNBUALMNLLJERK-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(C(N)=O)CC1

Additional information on 1-propylpiperidine-4-carboxamide

Introduction to 1-propylpiperidine-4-carboxamide (CAS No. 292080-51-4)

1-propylpiperidine-4-carboxamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. With a CAS number of 292080-51-4, this molecule has garnered attention in recent years due to its potential applications in drug discovery and development. The compound belongs to the piperidine class, a heterocyclic amine that is widely recognized for its role in medicinal chemistry. The presence of a propyl group at the N1 position and an amide functional group at the C4 position contributes to its distinct chemical properties, making it a valuable scaffold for synthetic chemists and biologists.

The structure of 1-propylpiperidine-4-carboxamide is composed of a six-membered ring containing one nitrogen atom, which is further substituted with a propyl chain and an amide group. This configuration imparts both steric hindrance and electronic effects that can be leveraged in designing molecules with specific biological activities. The amide bond, in particular, is known for its versatility in drug design, often serving as a key pharmacophore in small-molecule drugs. Its ability to interact with biological targets through hydrogen bonding makes it an attractive feature for medicinal chemists seeking to modulate biological pathways.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential therapeutic applications. 1-propylpiperidine-4-carboxamide has been studied as a precursor or intermediate in the synthesis of more complex molecules with pharmacological relevance. Its chemical stability and reactivity under various conditions make it a suitable candidate for further functionalization, allowing researchers to explore diverse chemical space. The compound's solubility profile and metabolic stability are also critical factors that influence its suitability for drug development, as these properties can impact its bioavailability and efficacy.

One of the most compelling aspects of 1-propylpiperidine-4-carboxamide is its potential role in addressing unmet medical needs. Current research suggests that derivatives of piperidine-based compounds may exhibit activity against a range of diseases, including neurological disorders and infectious diseases. For instance, modifications at the propyl chain or the amide group can fine-tune the molecule's interactions with biological targets, leading to improved therapeutic outcomes. The growing body of literature on piperidine derivatives underscores their importance as pharmacological tools, with 1-propylpiperidine-4-carboxamide being a notable example.

The synthesis of 1-propylpiperidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include the formation of the piperidine ring followed by introduction of the propyl and amide groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to study this compound in greater detail. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are often employed in its preparation, reflecting the sophisticated nature of modern organic synthesis.

From a computational chemistry perspective, 1-propylpiperidine-4-carboxamide has been subjected to various molecular modeling studies to predict its interactions with biological targets. These studies help researchers understand how the compound might bind to enzymes or receptors, providing insights into its potential mechanisms of action. Additionally, virtual screening techniques have been used to identify analogs with enhanced properties, such as improved potency or selectivity. Such computational approaches are integral to modern drug discovery pipelines, streamlining the process from hit identification to lead optimization.

The pharmacokinetic properties of 1-propylpiperidine-4-carboxamide are also under investigation to assess its suitability for clinical translation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining whether a compound can progress from preclinical studies to human trials. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic profiles under certain conditions, although further studies are needed to confirm these findings. Understanding these properties early in the development process can save valuable time and resources by identifying potential issues before large-scale clinical trials begin.

In conclusion, 1-propylpiperidine-4-carboxamide (CAS No. 292080-51-4) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As our understanding of medicinal chemistry continues to evolve, 1-propylpiperidine-4-carboxamide will likely remain at the forefront of research endeavors focused on developing novel therapeutics.